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Compound of Interest

Compound Name: Biurea

Cat. No.: B089910

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Biurea, also known as hydrazodicarbonamide, is a chemical compound with the molecular
formula C2HeN4O2.[1] It serves as a crucial intermediate in the industrial production of
azodicarbonamide, a widely used blowing agent in the plastics and rubber industries.[1][2] This
document provides a detailed protocol for the laboratory-scale synthesis of biurea through the
condensation reaction of urea and hydrazine derivatives under acidic conditions.

Quantitative Data Summary

The following table summarizes the key quantitative parameters from various reported
synthesis protocols for biurea.
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Parameter

Value

Source

Reactants

Hydrazine Hydrate and Urea

[3]4]

Hydrazine Sulfate and Urea

[5]

Reaction Type

Acid Condensation

[5]16]

Acid Catalyst

Hydrochloric Acid or Sulfuric
Acid

[4]115]

pH 1-5 [41051[7]
Temperature Reflux (approx. 105-108°C) [415]
Reaction Time 2 -9 hours [5]
Product Yield >92% [41[8]
Product Purity 98% [4]

Appearance

White Crystalline Solid

[1]

Experimental Protocol: Synthesis of Biurea from
Hydrazine Hydrate and Urea

This protocol details a common and effective method for the synthesis of biurea using

hydrazine hydrate and urea with an acid catalyst.

Materials:

e Hydrazine hydrate (N2Ha-H20)

e Urea (CO(NH2)2)

o Concentrated Hydrochloric Acid (HCI) or Sulfuric Acid (H2SOa4)

o Distilled water

e 1000 mL four-neck round-bottom flask
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e Mechanical stirrer

e Thermometer

e Reflux condenser

e Gas inlet tube (if using HCI gas) or dropping funnel
e Heating mantle

e Buchner funnel and filter paper

» Beakers

e pH meter or pH indicator strips

Procedure:

o Reaction Setup: Assemble the four-neck round-bottom flask with the mechanical stirrer,
thermometer, reflux condenser, and a gas inlet tube or dropping funnel. Place the flask in a
heating mantle.

e Charging Reactants:

o In the flask, add 500 mL of an aqueous solution of hydrazine hydrate. The concentration of
hydrazine hydrate can vary, for example, a solution containing 30 g/L of hydrazine.[4]

o Add urea to the flask. The molar ratio of urea to hydrazine should be in excess, typically
around 3.8:1.[4] For a 30 g/L hydrazine solution (approximately 0.6 mol), this would
correspond to about 137 g of urea.

 Acidification:
o Begin stirring the mixture.

o Slowly introduce hydrochloric acid (either as a gas or a concentrated solution) or sulfuric
acid to the reaction mixture until the pH of the solution reaches a value between 1 and 4.
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[4][5][7] This step should be performed carefully due to the exothermic nature of acid
dilution.

o Reaction:

o

Heat the reaction mixture to its reflux temperature, approximately 108°C.[4]

[e]

Maintain the reaction at this temperature under continuous stirring.

o

Monitor the pH of the reaction and add more acid as needed to keep it within the desired
range.

o

The reaction is typically complete when the concentration of hydrazine in the solution is
less than 0.1 g/L.[4] The total reaction time can range from 2 to 9 hours.[5]

¢ Isolation and Purification:

o Once the reaction is complete, turn off the heating and allow the mixture to cool to room
temperature. A white precipitate of biurea will form.

o Collect the solid product by vacuum filtration using a Buchner funnel.

o Wash the collected precipitate several times with distilled water to remove any unreacted
starting materials and acid.

o Dry the purified biurea in an oven at a moderate temperature (e.g., 60-80°C) until a
constant weight is achieved.

o Characterization:
o The final product should be a white crystalline solid.[1]

o The purity of the synthesized biurea can be determined by techniques such as melting
point analysis or spectroscopic methods (e.g., FTIR, NMR).

Visualizations
Experimental Workflow for Biurea Synthesis
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Caption: Workflow for the laboratory synthesis of biurea.

Reaction Scheme
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Caption: Overall reaction for the synthesis of biurea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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